molecular formula C20H19N3O3 B8527902 4-Methyl-3-(1-morpholinophthalazin-6-yl)benzoic acid

4-Methyl-3-(1-morpholinophthalazin-6-yl)benzoic acid

Cat. No.: B8527902
M. Wt: 349.4 g/mol
InChI Key: PPXKPVBOWMTZCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-3-(1-morpholinophthalazin-6-yl)benzoic acid is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H19N3O3

Molecular Weight

349.4 g/mol

IUPAC Name

4-methyl-3-(1-morpholin-4-ylphthalazin-6-yl)benzoic acid

InChI

InChI=1S/C20H19N3O3/c1-13-2-3-15(20(24)25)11-18(13)14-4-5-17-16(10-14)12-21-22-19(17)23-6-8-26-9-7-23/h2-5,10-12H,6-9H2,1H3,(H,24,25)

InChI Key

PPXKPVBOWMTZCE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)O)C2=CC3=CN=NC(=C3C=C2)N4CCOCC4

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromo-1-morpholinophthalazine (191 mg, 649 μmol), 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (170 mg, 649 μmol), and tetrakis (triphenylphosphine)palladium (75 mg, 65 μmol) were added to a microwave vial before sodium carbonate-2 N in water (1.9 mL, 3892 μmol) and ethanol (3.2 mL) were added. The reaction mixture was reacted in a microwave oven for 10 min at 160° C. The reaction was cooled, diluted with 50 mL of EtOAc, added to an addition funnel and partitioned with sodium bicarbonate (saturated, aqueous). The organic layer was washed 2 times with 50 mL of sodium bicarbonate (saturated, aqueous), and separated. The aqueous layer was acidified to pH 5 with conc. HCl and extracted 4 times with 50 mL of chloroform. The organic layers were combined, dried over sodium sulfate, and concentrated via rotovap to give the title compound. Found MS (ES+): 350 (M+H)+.
Quantity
191 mg
Type
reactant
Reaction Step One
Quantity
170 mg
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis (triphenylphosphine)palladium
Quantity
75 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1.9 mL
Type
reactant
Reaction Step One
Quantity
3.2 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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